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Compound of Interest

Compound Name: OMDM-2

Cat. No.: B15571065 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. Adherence to proper chemical handling and disposal protocols is a

critical component of this responsibility. This guide provides essential, immediate safety and

logistical information for the proper disposal of OMDM-2, also known as (2S)-2-[(2-

Methoxyphenoxy)methyl]oxirane (CAS No. 2210-74-4), a compound that serves as a key

intermediate in the synthesis of various pharmaceuticals.[1]

Immediate Safety and Hazard Information
OMDM-2 is classified as an irritant and a potential sensitizer. It is known to cause skin and

serious eye irritation and may lead to an allergic skin reaction.[1] It is harmful if swallowed.[2]

Therefore, strict adherence to safety protocols is mandatory when handling this compound.

Personal Protective Equipment (PPE):

Gloves: Always wear chemical-resistant gloves, such as nitrile or neoprene.[1]

Eye Protection: Safety goggles or a face shield are required to prevent eye contact.[1]

Lab Coat: A flame-retardant lab coat is mandatory.[1]

Respiratory Protection: All work with OMDM-2 should be conducted in a well-ventilated fume

hood to avoid the inhalation of vapors.[1]

In Case of Exposure:
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Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes and remove any contaminated clothing.[1]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, ensuring to hold the eyelids open. Seek immediate medical attention.[1]

Inhalation: Move the individual to an area with fresh air. If breathing is difficult, administer

oxygen and seek medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1]

Quantitative Hazard Data
Hazard Classification

Oral Acute Toxicity
Estimate (ATE)

Dermal Acute Toxicity
Estimate (ATE)

Harmful if swallowed 500.5 mg/kg > 5,000 mg/kg

Data sourced from a Safety Data Sheet for a related methacrylate monomer.[2]

Recommended Disposal Procedures
The primary and highly recommended method for the disposal of OMDM-2 is through a

licensed and approved hazardous waste disposal company.[1] For small quantities typically

encountered in a laboratory setting, a two-step chemical degradation procedure can be

employed to render the compound less hazardous prior to collection by a waste disposal

service.[1]

Experimental Protocol: Two-Step Chemical Degradation
This procedure involves the hydrolysis of the epoxide ring followed by the cleavage of the ether

bond.[1]

Step 1: Acid-Catalyzed Hydrolysis

This initial step is designed to open the strained epoxide ring, forming a less reactive diol.[1]
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Methodology:

Preparation: In a fume hood, place the waste OMDM-2 into a suitable reaction vessel

equipped with a magnetic stirrer.[1]

Dilution: Dilute the epoxide with a water-miscible solvent like acetone or ethanol to ensure a

homogenous reaction.[1]

Acidification: Slowly and carefully add a dilute solution of a strong acid, such as sulfuric or

hydrochloric acid, to the mixture while stirring continuously. This step is exothermic and

requires careful monitoring.[1]

Step 2: Oxidation

This second step involves the cleavage of the ether bond.

Methodology:

Oxidizing Agent: Introduce a strong oxidizing agent to the solution.

Reaction Monitoring: Monitor the reaction to ensure the complete degradation of the diol.

Cooling and Neutralization: Once the reaction is complete, cool the mixture to room

temperature. Carefully neutralize it with a strong base, such as sodium hydroxide, to a pH

between 6 and 8. This neutralization process is highly exothermic and must be done slowly

and with cooling.[1]

Final Disposal: The resulting aqueous solution containing the degradation products should

be collected in a properly labeled hazardous waste container for collection by a licensed

disposal company.[1]

Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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